Cas no 1343285-63-1 (2-(2-Methyloxan-4-yl)ethan-1-amine)

2-(2-Methyloxan-4-yl)ethan-1-amine is a chiral amine derivative featuring a tetrahydro-2-methylpyran (oxane) ring structure. This compound is of interest in organic synthesis and pharmaceutical research due to its stereochemical properties and potential as a building block for bioactive molecules. The oxane ring provides conformational rigidity, while the primary amine group offers reactivity for further functionalization, such as amide formation or reductive amination. Its structural motif is valuable in the design of ligands, catalysts, and intermediates for asymmetric synthesis. The compound's stability and well-defined stereochemistry make it suitable for applications requiring precise molecular control. Proper handling under inert conditions is recommended to preserve its integrity.
2-(2-Methyloxan-4-yl)ethan-1-amine structure
1343285-63-1 structure
Product Name:2-(2-Methyloxan-4-yl)ethan-1-amine
CAS No:1343285-63-1
MF:C8H17NO
MW:143.226682424545
CID:4590678
PubChem ID:64137442
Update Time:2025-06-09

2-(2-Methyloxan-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methyloxan-4-yl)ethan-1-amine
    • 2-(2-methyloxan-4-yl)ethanamine
    • 2-(2-Methyltetrahydro-2H-pyran-4-yl)ethan-1-amine
    • 2-(2-Methyloxan-4-yl)ethan-1-amine
    • Inchi: 1S/C8H17NO/c1-7-6-8(2-4-9)3-5-10-7/h7-8H,2-6,9H2,1H3
    • InChI Key: XXBCFFVCEMIJMF-UHFFFAOYSA-N
    • SMILES: O1CCC(CCN)CC1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 95.3
  • XLogP3: 0.7
  • Topological Polar Surface Area: 35.2

2-(2-Methyloxan-4-yl)ethan-1-amine Security Information

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$ 50.00 2022-06-07
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Additional information on 2-(2-Methyloxan-4-yl)ethan-1-amine

Comprehensive Overview of 2-(2-Methyloxan-4-yl)ethan-1-amine (CAS No. 1343285-63-1): Properties, Applications, and Industry Insights

The chemical compound 2-(2-Methyloxan-4-yl)ethan-1-amine (CAS No. 1343285-63-1) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty materials. This amine derivative, characterized by its unique oxane ring structure, offers a blend of stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential, particularly in the development of bioactive molecules and chiral building blocks.

One of the key reasons for the growing interest in 2-(2-Methyloxan-4-yl)ethan-1-amine is its role in drug discovery. The compound's structural motif is frequently utilized in the design of central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier. Recent studies highlight its incorporation into neuroprotective agents and antidepressant candidates, aligning with the global demand for innovative mental health solutions. Additionally, its chiral purity and stereoselective synthesis methods have become hot topics in asymmetric catalysis research.

From an industrial perspective, CAS No. 1343285-63-1 is gaining traction in the flavor and fragrance sector. Its cyclic ether backbone contributes to subtle olfactory profiles, making it a candidate for high-value perfumery ingredients. Sustainability-conscious manufacturers are also investigating its use in green chemistry applications, such as biodegradable surfactants and eco-friendly solvents, addressing the rising consumer preference for environmentally benign products.

The synthesis of 2-(2-Methyloxan-4-yl)ethan-1-amine often involves reductive amination or enzymatic resolution techniques, which are frequently searched topics in organic chemistry forums. Optimizing its production to achieve high yield and low energy consumption remains a focus area, especially with the advent of flow chemistry and microwave-assisted reactions. These advancements align with the broader industry shift toward process intensification and cost-effective scaling.

In the realm of material science, this compound's hydrogen-bonding capacity and thermal stability make it a promising candidate for polymeric additives and self-healing materials. Researchers are exploring its integration into smart coatings and adhesive formulations, capitalizing on its ability to enhance mechanical properties. Such innovations resonate with the booming demand for advanced materials in aerospace and electronics.

As the scientific community continues to unravel the potential of CAS No. 1343285-63-1, questions about its toxicological profile and regulatory status frequently arise in academic databases and patent literature. While current data suggest low acute toxicity, comprehensive ecotoxicity studies are underway to ensure compliance with REACH and other global standards. This cautious approach reflects the industry's commitment to responsible innovation.

Market analysts predict steady growth for 2-(2-Methyloxan-4-yl)ethan-1-amine, driven by its cross-sector applicability. The compound's supply chain dynamics and price volatility are closely monitored, particularly in regions with robust fine chemical manufacturing infrastructure. Strategic partnerships between academic institutions and CDMOs (Contract Development and Manufacturing Organizations) are expected to accelerate its commercialization, further solidifying its position as a high-potential intermediate.

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